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Introduction

MtTMPK-IN-7 (also known as compound 26) is a moderate inhibitor of Mycobacterium
tuberculosis thymidylate kinase (MtbTMPK)[1]. MtbTMPK is a crucial enzyme in the pyrimidine
salvage pathway, responsible for the phosphorylation of deoxythymidine monophosphate
(dTMP) to deoxythymidine diphosphate (dTDP)[2][3]. This is a vital step in the synthesis of
deoxythymidine triphosphate (dTTP), an essential precursor for DNA replication and repair in
M. tuberculosis[2]. By inhibiting this enzyme, MtTMPK-IN-7 disrupts DNA synthesis, leading to
an antimycobacterial effect. Notably, MtTMPK-IN-7 has demonstrated sub-micromolar activity
against M. tuberculosis with no significant cytotoxicity[1][4]. These application notes provide
protocols for in vitro assays and guidelines for storage and handling.

Signaling Pathway

MtbTMPK is the final specific enzyme in the biosynthetic pathway of dTTP, making it a critical
target for drug development[5]. Inhibition of MtbTMPK leads to a depletion of the dTTP pool,
which stalls DNA replication and ultimately inhibits bacterial growth[2].
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M. tuberculosis DNA Synthesis Pathway
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Enzymatic Cascade Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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